4-(tetrahydro-2-furanylmethoxy)-N-[3-(trifluoromethyl)phenyl]benzamide

• Molecular Formula: C19H18F3NO3
• Molecular Weight: 365.3 g/mol
• IUPAC Name: 4-(oxolan-2-ylmethoxy)-N-[3-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C19H18F3NO3/c20-19(21,22)14-3-1-4-15(11-14)23-18(24)13-6-8-16(9-7-13)26-12-17-5-2-10-25-17/h1,3-4,6-9,11,17H,2,5,10,12H2,(H,23,24)
• InChI Key: PJHOKSXKMIVPAN-UHFFFAOYSA-N
• SMILES: C1CC(OC1)COC2=CC=C(C=C2)C(=O)NC3=CC=CC(=C3)C(F)(F)F

Description

4-(tetrahydro-2-furanylmethoxy)-N-[3-(trifluoromethyl)phenyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as TFMB, and it has been synthesized using various methods. In

Mechanism of Action

TFMB acts as an antagonist of TRPM8 channels by binding to the channel's pore region and inhibiting calcium influx. This inhibition leads to a decrease in the activity of TRPM8 channels, which results in a decrease in cold sensation, pain, and inflammation.
Biochemical and Physiological Effects:
TFMB has been shown to have various biochemical and physiological effects, including a decrease in cold sensation, pain, and inflammation. It has also been found to have potential therapeutic applications in various diseases, including neuropathic pain, migraine, and cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of using TFMB in lab experiments is its potency and selectivity for TRPM8 channels. This allows for more precise and accurate studies of TRPM8 channel function. However, one of the limitations of using TFMB is its potential off-target effects, which may affect the interpretation of experimental results.

Future Directions

For the study of TFMB include investigating its therapeutic potential and developing more potent and selective TRPM8 channel antagonists.

Synthesis Methods

The synthesis of TFMB can be achieved using various methods, including the reaction of 3-(trifluoromethyl)aniline with 4-(tetrahydro-2-furanylmethoxy)benzoyl chloride in the presence of a base. Another method involves the reaction of 3-(trifluoromethyl)aniline with 4-(tetrahydro-2-furanylmethoxy)benzoic acid in the presence of a coupling agent. Both of these methods have been successfully used to synthesize TFMB.

Scientific Research Applications

TFMB has been extensively studied for its potential applications in scientific research. It has been found to be a potent and selective antagonist of the transient receptor potential melastatin 8 (TRPM8) channel, which is involved in various physiological processes, including cold sensation, pain, and inflammation. TFMB has been used in various studies to investigate the role of TRPM8 channels in these processes.